Xanthine
Xanthine
9H-xanthine is an oxopurine in which the purine ring is substituted by oxo groups at positions 2 and 6 and N-9 is protonated. It has a role as a Saccharomyces cerevisiae metabolite. It is a tautomer of a 7H-xanthine.
A purine base found in most body tissues and fluids, certain plants, and some urinary calculi. It is an intermediate in the degradation of adenosine monophosphate to uric acid, being formed by oxidation of hypoxanthine. The methylated xanthine compounds caffeine, theobromine, and theophylline and their derivatives are used in medicine for their bronchodilator effects. (Dorland, 28th ed)
Xanthine is a metabolite found in Escherichia coli (strain K12, MG1655).
Xanthine is a natural product found in Salmonella enterica, Camellia sinensis var. assamica, and other organisms with data available.
A purine base found in most body tissues and fluids, certain plants, and some urinary calculi. It is an intermediate in the degradation of adenosine monophosphate to uric acid, being formed by oxidation of hypoxanthine. The methylated xanthine compounds caffeine, theobromine, and theophylline and their derivatives are used in medicine for their bronchodilator effects. (Dorland, 28th ed)
Xanthine is a metabolite found in Escherichia coli (strain K12, MG1655).
Xanthine is a natural product found in Salmonella enterica, Camellia sinensis var. assamica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1262670-81-4
VCID:
VC0119855
InChI:
InChI=1S/C5H4N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
SMILES:
C1=NC2=C(N1)C(=O)NC(=O)N2
Molecular Formula:
C5H4N4O2
Molecular Weight:
155.092
Xanthine
CAS No.: 1262670-81-4
Cat. No.: VC0119855
Molecular Formula: C5H4N4O2
Molecular Weight: 155.092
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Specification
| Description | 9H-xanthine is an oxopurine in which the purine ring is substituted by oxo groups at positions 2 and 6 and N-9 is protonated. It has a role as a Saccharomyces cerevisiae metabolite. It is a tautomer of a 7H-xanthine. A purine base found in most body tissues and fluids, certain plants, and some urinary calculi. It is an intermediate in the degradation of adenosine monophosphate to uric acid, being formed by oxidation of hypoxanthine. The methylated xanthine compounds caffeine, theobromine, and theophylline and their derivatives are used in medicine for their bronchodilator effects. (Dorland, 28th ed) Xanthine is a metabolite found in Escherichia coli (strain K12, MG1655). Xanthine is a natural product found in Salmonella enterica, Camellia sinensis var. assamica, and other organisms with data available. |
|---|---|
| CAS No. | 1262670-81-4 |
| Molecular Formula | C5H4N4O2 |
| Molecular Weight | 155.092 |
| IUPAC Name | 3,7-dihydropurine-2,6-dione |
| Standard InChI | InChI=1S/C5H4N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11) |
| Standard InChI Key | LRFVTYWOQMYALW-XGOBPNGOSA-N |
| SMILES | C1=NC2=C(N1)C(=O)NC(=O)N2 |
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